Cas no 947762-31-4 (2-Pyrimidinamine, 4-(4-aminophenyl)-6-chloro-)

• Product Name: 2-Pyrimidinamine, 4-(4-aminophenyl)-6-chloro-
• CAS No: 947762-31-4
• MF: C₁₀H₉ClN₄
• MW: 220.65826010704
• CID: 2106536
• Update Time: 2023-08-03

2-Pyrimidinamine, 4-(4-aminophenyl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminophenyl)-6-chloro-2-Pyrimidinamine
• 2-Pyrimidinamine, 4-(4-aminophenyl)-6-chloro-

• Inchi： 1S/C10H9ClN4/c11-9-5-8(14-10(13)15-9)6-1-3-7(12)4-2-6/h1-5H,12H2,(H2,13,14,15)
• InChI Key： BNDDUKPFNDSZGR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC(=CC=2)N)=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 206
• Topological Polar Surface Area: 77.8